Cas no 62328-13-6 (5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo-)

5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo-, is a heterocyclic compound featuring a pyrimidine core substituted with a carboxylic acid group at the 5-position and an acetyl group at the 4-position. This structure imparts reactivity useful in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The presence of both carbonyl and carboxyl functionalities enhances its versatility in condensation and nucleophilic substitution reactions. Its stable crystalline form ensures consistent handling and storage. This compound is valued for its role in constructing complex heterocyclic frameworks, making it a key building block in medicinal chemistry and material science applications.
5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- structure
62328-13-6 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo-
CAS No:62328-13-6
MF:C7H6N2O4
MW:182.133541584015
CID:449169
PubChem ID:12312059
Update Time:2025-10-20

5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo-
    • 6-acetyl-2-oxo-1H-pyrimidine-5-carboxylic acid
    • SB57628
    • 4-Acetyl-2-hydroxypyrimidine-5-carboxylicacid
    • 4-Acetyl-2-hydroxypyrimidine-5-carboxylic acid
    • DTXSID10487348
    • 6-Acetyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid
    • 62328-13-6
    • Inchi: 1S/C7H6N2O4/c1-3(10)5-4(6(11)12)2-8-7(13)9-5/h2H,1H3,(H,11,12)(H,8,9,13)
    • InChI Key: NZXUATGLONEZFN-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=C(C(=O)O)C=NC(N1)=O

Computed Properties

  • Exact Mass: 182.03278
  • Monoisotopic Mass: 182.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 95.8Ų

Experimental Properties

  • PSA: 95.83

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Additional information on 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- (CAS No. 62328-13-6)

5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- (CAS No. 62328-13-6) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a pyrimidine core substituted with a carboxylic acid group at the 5-position and an acetyl moiety at the 4-position, along with a dihydro-2-oxo functional group. This unique structure makes it a valuable intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for pyrimidine derivatives has surged due to their role in drug discovery and development. Researchers are increasingly focusing on heterocyclic compounds like 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- for their potential in designing novel therapeutics. The compound's carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties. This versatility aligns with current trends in precision medicine and targeted drug delivery, where molecular customization is key to enhancing efficacy and reducing side effects.

The synthesis and characterization of 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- have been explored in various scientific studies. Its CAS No. 62328-13-6 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to verify its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-value applications, including pharmaceutical intermediates and bioconjugation strategies.

From an industrial perspective, 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- is gaining attention for its potential in green chemistry initiatives. Manufacturers are exploring sustainable synthesis routes, such as catalytic processes and solvent-free reactions, to minimize environmental impact. This aligns with global efforts to adopt eco-friendly chemical production practices, a topic frequently searched by professionals in the field. Additionally, the compound's relevance in biomedical research and material science underscores its cross-disciplinary importance.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-acetyl-1,2-dihydro-2-oxo- (CAS No. 62328-13-6) represents a versatile and scientifically significant compound with broad applications. Its structural features and synthetic adaptability make it a focal point in modern chemistry, particularly in areas like drug development, sustainable synthesis, and advanced materials. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.

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